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Compound of Interest

Compound Name: 2-Bromo-5-fluorotoluene

Cat. No.: B1266450 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-5-fluorotoluene
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for the proper use of 2-Bromo-5-fluorotoluene (CAS No. 452-63-1), including

personal protective equipment (PPE), operational plans, and disposal protocols.

Hazard Summary

2-Bromo-5-fluorotoluene is a flammable liquid and vapor that can cause skin and serious eye

irritation.[1][2][3][4] It may also cause respiratory irritation.[1][2][4] Adherence to the following

safety protocols is critical to mitigate these risks.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

2-Bromo-5-fluorotoluene, based on safety data sheet (SDS) recommendations.[1][5]
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Protection Type Specification Standard

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

EN 166 (EU) or NIOSH (US)

approved.[1][2]

Skin Protection

Chemical-resistant, impervious

gloves. Fire/flame resistant

and impervious clothing.

Gloves must satisfy EU

Directive 89/686/EEC and the

standard EN 374.[1]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced. A

type ABEK (EN14387)

respirator filter is

recommended.

NIOSH (US) or EN 149 (EU)

approved respirator.[5]

Operational Plan: Handling and Storage
A systematic approach to handling and storage is crucial for maintaining a safe laboratory

environment.

Handling Protocol

Ventilation: Always handle 2-Bromo-5-fluorotoluene in a well-ventilated area, preferably

within a chemical fume hood.[1][5]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[2][3] No smoking.[1][2][3]

Grounding: Ground and bond container and receiving equipment to prevent static

discharges.[1][2][3]

Tools: Use non-sparking tools.[1][2][3]

Personal Hygiene: Wash hands thoroughly after handling.[1][2][3] Do not eat, drink, or

smoke when using this product.[6]
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Storage Protocol

Parameter Requirement

Container Keep container tightly closed.[1][2][3]

Location
Store in a cool, dry, and well-ventilated place.[1]

[2][3]

Security Store locked up.[1][2][3]

Emergency Response Plan
In the event of an emergency, immediate and appropriate action is critical.

Exposure Scenarios and First Aid

Exposure Route First Aid Measures

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[2][3][7]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water or shower.[1][2] If

skin irritation occurs, get medical

advice/attention.[2]

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[1][2] Call a poison

center or doctor if you feel unwell.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Consult a physician.[3]

Spill and Fire Response
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Incident Response Protocol

Minor Spill

Absorb spill with inert material (e.g., dry sand or

earth) and place it into a chemical waste

container.[5] Ventilate the area.

Major Spill

Evacuate the area. Remove all sources of

ignition. Contain the spill if possible. Contact

environmental health and safety personnel.

Fire

Use dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish.[1] Do NOT use a

water jet.[3] Firefighters should wear self-

contained breathing apparatus.[1][3]

Disposal Plan
Proper disposal of 2-Bromo-5-fluorotoluene and its contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Type Disposal Method

Unused Product

Dispose of contents/container to an appropriate

treatment and disposal facility in accordance

with applicable laws and regulations.[1] Offer

surplus and non-recyclable solutions to a

licensed disposal company.[8]

Contaminated PPE
Dispose of as hazardous waste in accordance

with local, state, and federal regulations.

Empty Containers

Empty containers retain product residue and

can be dangerous. Do not pressurize, cut, weld,

braze, solder, drill, grind, or expose empty

containers to heat, sparks, or open flames.[5]
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Workflow for Safe Handling of 2-Bromo-5-fluorotoluene
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A flowchart outlining the safe handling process for 2-Bromo-5-fluorotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. Page loading... [wap.guidechem.com]

3. chemicalbook.com [chemicalbook.com]

4. nbinno.com [nbinno.com]

5. 2-Bromo-5-fluorotoluene(452-63-1)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

7. safety.fsu.edu [safety.fsu.edu]

8. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2-Bromo-5-
fluorotoluene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266450#personal-protective-equipment-for-
handling-2-bromo-5-fluorotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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